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Compound of Interest

Compound Name: SR1078

Cat. No.: B1681099 Get Quote

For researchers and scientists in the fast-paced world of drug development, the lifecycle of a

compound extends beyond its synthesis and application. The proper disposal of research

chemicals like SR1078, a potent RORα/γ agonist, is a critical final step that ensures laboratory

safety, environmental protection, and regulatory compliance. This guide provides essential,

step-by-step information for the safe and responsible disposal of SR1078, reinforcing our

commitment to being your trusted partner in laboratory safety and chemical handling.

Immediate Safety and Handling Precautions
Before initiating any disposal procedures, it is imperative to handle SR1078 with the

appropriate personal protective equipment (PPE). This includes chemical-resistant gloves,

safety goggles, and a lab coat. All handling of solid SR1078 and its solutions should be

performed in a well-ventilated area or a chemical fume hood to minimize inhalation exposure.

Quantitative Data for Disposal Considerations
Understanding the physicochemical properties of SR1078 is fundamental to its safe disposal.

The following table summarizes key quantitative data relevant to its handling and disposal.

Safety Operating Guide

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 1 / 7 Tech Support

https://www.benchchem.com/product/b1681099?utm_src=pdf-interest
https://www.benchchem.com/product/b1681099?utm_src=pdf-body
https://www.benchchem.com/product/b1681099?utm_src=pdf-body
https://www.benchchem.com/product/b1681099?utm_src=pdf-body
https://www.benchchem.com/product/b1681099?utm_src=pdf-body
https://www.benchchem.com/product/b1681099?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1681099?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Property Value Citation

Molecular Formula C₁₇H₁₀F₉NO₂ [1]

Molecular Weight 431.25 g/mol [1]

CAS Number 1246525-60-9 [1]

Storage Class 11 - Combustible Solids [2]

Water Hazard Class (WGK) 2 - Hazardous to water [2]

Solubility
Soluble in DMSO and ethanol

(up to 100 mM)

Step-by-Step Disposal Protocol
The disposal of SR1078 must be conducted in accordance with all applicable federal, state,

and local regulations. The following is a general procedural guide. Crucially, always consult

with your institution's Environmental Health and Safety (EHS) department for specific guidance

and to schedule a waste pickup.

1. Waste Identification and Segregation:

Solid Waste: Unused or expired solid SR1078 should be considered hazardous chemical

waste. Do not mix it with other solid waste streams unless explicitly permitted by your EHS

department.

Liquid Waste: Solutions of SR1078 in solvents like DMSO or ethanol must be collected as

hazardous liquid waste. Due to its halogenated nature (containing fluorine), it should be

segregated into a dedicated "halogenated organic solvent" waste container.[3] Never

dispose of SR1078 solutions down the drain.[4]

Contaminated Materials: Any materials that have come into contact with SR1078, such as

pipette tips, gloves, and weighing paper, should be collected in a designated hazardous

waste container for solid waste.

2. Waste Container Requirements:
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Use a chemically compatible container with a secure, leak-proof lid.[5]

The container must be in good condition, free from cracks or leaks.[5]

Ensure the container is properly labeled as "Hazardous Waste." The label should clearly

state the full chemical name: "SR1078 (N-[4-[2,2,2-Trifluoro-1-hydroxy-1-

(trifluoromethyl)ethyl]phenyl]-4-(trifluoromethyl)benzamide)".[6] Avoid using abbreviations or

chemical formulas.[5]

Indicate the approximate concentration and volume of the waste in the container.

Include the date when the waste was first added to the container.[6]

3. Storage of Waste:

Store the hazardous waste container in a designated and secure satellite accumulation area

within the laboratory.

Ensure secondary containment, such as a larger, chemically resistant bin, to capture any

potential leaks.[7]

Store the waste away from incompatible materials. As SR1078 is a combustible solid, it

should be kept away from strong oxidizing agents.[4]

4. Arranging for Disposal:

Once the waste container is full or has reached the maximum allowable accumulation time

as per your institution's policy, contact your EHS department to schedule a waste pickup.[8]

Provide the EHS department with a completed hazardous waste tag or the required

documentation, detailing the contents of the container.

5. Empty Container Disposal:

An "empty" container that held SR1078 must be managed as hazardous waste unless

properly decontaminated.[7]
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For containers that held acutely toxic chemicals, triple rinsing is often required, with the

rinsate collected as hazardous waste.[6][7] Consult your EHS department to determine if this

applies to SR1078 and for the appropriate rinsing procedure.

Once decontaminated, obliterate or remove the original labels before disposing of the

container as non-hazardous waste.[6]

Disposal Decision Workflow
The following diagram illustrates the logical steps for the proper disposal of SR1078.
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SR1078 Disposal Decision Workflow
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Caption: Workflow for SR1078 waste disposal.

By adhering to these procedures and maintaining a close working relationship with your

institution's EHS department, you contribute to a safer research environment and ensure the
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responsible management of chemical waste.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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